Cas no 2228527-67-9 (tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228527-67-9
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• CID: 5906070
• PubChem ID: 165694680
• Update Time: 2025-06-08

tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate
• EN300-1884689
• 2228527-67-9

• Inchi： 1S/C16H22F2N2O2/c1-10-5-6-11(17)13(14(10)18)12-9-19-7-8-20(12)15(21)22-16(2,3)4/h5-6,12,19H,7-9H2,1-4H3
• InChI Key： ZOFOIPPQHORLQH-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C1CNCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 312.16493427g/mol
• Monoisotopic Mass: 312.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate

tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate (CAS No. 2228527-67-9): An Overview

tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate (CAS No. 2228527-67-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The tert-butyl group is known for its steric hindrance and stability, making it a valuable component in the design of pharmaceuticals. The piperazine ring, on the other hand, is a versatile moiety that can enhance the solubility and bioavailability of the compound. The 2,6-difluoro-3-methylphenyl substituent adds further complexity and specificity to the molecule, influencing its binding affinity and selectivity for various biological targets.

Recent studies have highlighted the potential of tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's activity as a modulator of G protein-coupled receptors (GPCRs). The results indicated that this compound exhibits high affinity for specific GPCRs, which are implicated in various neurological disorders such as Parkinson's disease and schizophrenia.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), researchers explored the anti-inflammatory properties of tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate. The findings suggested that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate has been optimized through various synthetic routes. One common approach involves the coupling of a piperazine derivative with a substituted phenyl carboxylic acid using coupling reagents such as EDCI and HOBt. This method ensures high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The pharmacokinetic properties of tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for drug candidates. Additionally, it demonstrates low toxicity in preclinical studies, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

In conclusion, tert-butyl 2-(2,6-difluoro-3-methylphenyl)piperazine-1-carboxylate (CAS No. 2228527-67-9) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for the development of novel therapeutics targeting neurological disorders and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future innovations in drug discovery.